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Compound of Interest

Compound Name: Darolutamide-d4

Cat. No.: B15544227 Get Quote

Proper handling and disposal of deuterated active pharmaceutical ingredients like

Darolutamide-d4 are critical for maintaining laboratory safety and ensuring environmental

compliance. This guide provides detailed procedures for researchers, scientists, and drug

development professionals to manage and dispose of Darolutamide-d4 waste effectively.

Hazard Profile of Darolutamide-d4
According to its Safety Data Sheet (SDS), Darolutamide-d4 is classified with the following

hazards:

Harmful if swallowed (Acute toxicity, oral - Category 4)[1]

Causes skin irritation (Skin corrosion/irritation - Category 2)[1]

Causes serious eye irritation (Serious eye damage/eye irritation - Category 2A)[1]

May cause respiratory irritation (Specific target organ toxicity, single exposure; Respiratory

tract irritation - Category 3)[1]

Personnel handling Darolutamide-d4 must wear appropriate personal protective equipment

(PPE), including gloves, lab coats, and safety goggles, and work in a well-ventilated area.[1][2]

Step-by-Step Disposal Procedures
The disposal of Darolutamide-d4 and its contaminated materials must adhere to local, state,

and federal regulations.[1][3] The following are general guidelines for laboratory settings.
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Waste Segregation and Collection
Proper segregation is the first step in the waste management process. Never mix incompatible

waste streams.[4][5]

Solid Waste:

Place solid Darolutamide-d4, contaminated spill cleanup materials, and other

contaminated solids (e.g., weighing paper, filters) into a dedicated, clearly labeled

hazardous waste container.[5]

The container must be made of a compatible material that will not react with the chemical

and must have a secure, tight-fitting lid.[4][6]

Label the container as "Hazardous Waste" and clearly identify the contents, including the

full chemical name "Darolutamide-d4" and its approximate concentration or weight.[4]

Liquid Waste:

Collect liquid waste containing Darolutamide-d4 (e.g., solutions, reaction mixtures) in a

separate, leak-proof hazardous waste container.[5]

Differentiate between aqueous and organic solvent waste streams by using separate

containers for each.[5]

Ensure the container is chemically compatible with the solvent used. Polyethylene or glass

containers are often suitable, but always verify compatibility.[5]

Label the container as "Hazardous Waste" and list all chemical components by their full

name and percentage.[4]

Do not dispose of liquid waste containing Darolutamide-d4 down the drain or into the

sewer system.[2]

Contaminated Sharps and Labware:

Dispose of needles, syringes, and other sharps contaminated with Darolutamide-d4 in a

designated sharps container that is puncture-resistant and leak-proof.
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Place contaminated disposable labware, such as pipette tips and vials, into the solid

hazardous waste container.

Storage of Hazardous Waste
Store all hazardous waste containers in a designated Satellite Accumulation Area (SAA) within

the laboratory.[6]

Keep waste containers securely closed except when adding waste.[4][6]

Store containers in secondary containment bins to prevent spills or leaks.[4]

Ensure the storage area is well-ventilated.[2]

Disposal of Empty Containers
Containers that held Darolutamide-d4 must be decontaminated before disposal.

Rinse the empty container thoroughly with a suitable solvent (e.g., ethanol or acetone).

The first rinseate is considered hazardous and must be collected and disposed of as liquid

hazardous waste.[4] For highly toxic compounds, the first three rinses must be collected as

hazardous waste.[4]

After triple rinsing, the container can be disposed of in accordance with institutional policies,

which may include recycling or disposal as non-hazardous waste.[2]

Final Disposal
The ultimate disposal of Darolutamide-d4 waste must be handled by a licensed hazardous

waste disposal company.[7]

Arrange for a scheduled pickup of the accumulated waste with your institution's

Environmental Health and Safety (EHS) office.

The preferred disposal methods for this type of chemical waste are typically high-

temperature incineration in a licensed chemical destruction plant, often with flue gas

scrubbing to manage emissions.[2][7]
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Quantitative Data Summary
Waste Type Container Requirement Disposal Method

Solid Darolutamide-d4
Labeled, sealed, compatible

hazardous waste container

Collection by licensed

hazardous waste vendor for

incineration.[2][7]

Liquid Darolutamide-d4

Labeled, sealed, leak-proof

hazardous waste container

(separate for aqueous and

organic)

Collection by licensed

hazardous waste vendor for

incineration.[2][7]

Contaminated Labware
Solid hazardous waste

container or sharps container

Collection by licensed

hazardous waste vendor for

incineration.

Empty Containers N/A

Triple-rinse; collect first

rinseate as hazardous liquid

waste. Dispose of container

per institutional policy.[4]

Disposal Workflow Diagram
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Caption: Workflow for the proper segregation and disposal of Darolutamide-d4 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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